Oxacycloheptadec-10-en-2-one
Oxacycloheptadec-10-en-2-one
Isoambrettolide belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Isoambrettolide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isoambrettolide is primarily located in the membrane (predicted from logP). Isoambrettolide has a sweet, ambrette, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
28645-51-4
VCID:
VC20800970
InChI:
InChI=1S/C16H28O2/c17-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-18-16/h1,3H,2,4-15H2
SMILES:
C1CCCC=CCCCCCCOC(=O)CCC1
Molecular Formula:
C16H28O2
Molecular Weight:
252.39 g/mol
Oxacycloheptadec-10-en-2-one
CAS No.: 28645-51-4
Cat. No.: VC20800970
Molecular Formula: C16H28O2
Molecular Weight: 252.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoambrettolide belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Isoambrettolide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isoambrettolide is primarily located in the membrane (predicted from logP). Isoambrettolide has a sweet, ambrette, and fruity taste. |
|---|---|
| CAS No. | 28645-51-4 |
| Molecular Formula | C16H28O2 |
| Molecular Weight | 252.39 g/mol |
| IUPAC Name | 1-oxacycloheptadec-10-en-2-one |
| Standard InChI | InChI=1S/C16H28O2/c17-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-18-16/h1,3H,2,4-15H2 |
| Standard InChI Key | QILMAYXCYBTEDM-UHFFFAOYSA-N |
| Isomeric SMILES | C1CCC/C=C/CCCCCCOC(=O)CCC1 |
| SMILES | C1CCCC=CCCCCCCOC(=O)CCC1 |
| Canonical SMILES | C1CCCC=CCCCCCCOC(=O)CCC1 |
| Boiling Point | 185-190 °C16 mm Hg(lit.) |
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